Cas no 1802225-80-4 (ethyl 5,5,5-trifluoropent-2-enoate)

• Product Name: ethyl 5,5,5-trifluoropent-2-enoate
• CAS No: 1802225-80-4
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 6007781
• PubChem ID: 15104041
• Update Time: 2025-10-31

ethyl 5,5,5-trifluoropent-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 5,5,5-trifluoro-, ethyl ester
• (E)-5,5,5-Trifluoro-pent-2-enoic acid ethyl ester
• ethyl 4-triflouromethylcrotonate
• SCHEMBL5643847
• Ethyl 5,5,5-trifluoro-2-pentenoate
• AKOS006371286
• 1802225-80-4
• 137131-12-5
• EN300-4687764
• ethyl (2E)-5,5,5-trifluoropent-2-enoate
• ethyl (E)-5,5,5-trifluoropent-2-enoate
• SCHEMBL8152585
• Ethyl 5,5,5-trifluoropent-2-enoate
• MFCD18641871
• ethyl 5,5,5-trifluoropent-2-enoate

• Inchi： 1S/C7H9F3O2/c1-2-12-6(11)4-3-5-7(8,9)10/h3-4H,2,5H2,1H3
• InChI Key： OSBSWFYMPMCZIA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=CCC(F)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 137.4±40.0 °C(Predicted)

Additional information on ethyl 5,5,5-trifluoropent-2-enoate

Comprehensive Overview of Ethyl 5,5,5-Trifluoropent-2-enoate (CAS No. 1802225-80-4)

Ethyl 5,5,5-trifluoropent-2-enoate (CAS No. 1802225-80-4) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This ester derivative, characterized by its trifluoromethyl group and α,β-unsaturated carbonyl structure, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₇H₉F₃O₂, reflects a balance of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like ethyl 5,5,5-trifluoropent-2-enoate stems from their ability to enhance the bioavailability and metabolic stability of active ingredients. Researchers are increasingly exploring its role in the design of next-generation therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition. The compound's CAS No. 1802225-80-4 is frequently searched in academic databases, underscoring its relevance in cutting-edge scientific studies.

From an industrial perspective, ethyl 5,5,5-trifluoropent-2-enoate is prized for its compatibility with green chemistry principles. Its synthesis often involves catalytic processes that minimize waste and energy consumption, aligning with global sustainability goals. This aspect resonates with contemporary discussions on eco-friendly chemical production, a topic frequently queried in search engines by professionals seeking sustainable alternatives.

In material science, the compound's fluorine-rich backbone contributes to the development of high-performance polymers with exceptional thermal and chemical resistance. These materials are critical for applications in electronics, aerospace, and renewable energy technologies. Searches for fluoropolymer precursors often highlight CAS No. 1802225-80-4 as a key candidate, reflecting its industrial importance.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize ethyl 5,5,5-trifluoropent-2-enoate, ensuring purity and consistency for research and commercial use. The compound's spectral data is a frequent subject of queries in scientific forums, emphasizing the need for accurate structural verification methods.

As the demand for specialty chemicals rises, ethyl 5,5,5-trifluoropent-2-enoate continues to attract attention for its potential in custom synthesis and scale-up production. Its compatibility with microwave-assisted reactions and flow chemistry further enhances its appeal to modern laboratories. These trends are reflected in search engine analytics, where terms like "fluorinated ester applications" and "CAS 1802225-80-4 supplier" rank highly.

In summary, ethyl 5,5,5-trifluoropent-2-enoate (CAS No. 1802225-80-4) represents a convergence of innovation and practicality in organic chemistry. Its multifaceted applications, coupled with its alignment with sustainable practices, ensure its continued relevance in both academic and industrial settings. For researchers and manufacturers alike, this compound offers a pathway to advancing scientific discovery and technological progress.